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What is prothioconazole used for in agriculture
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Compound Focus: Prothioconazole

CAS No.: 178928-70-6

Cat. No.: S540441

Agricultural Uses and Application

Prothioconazole is a cornerstone in managing fungal diseases across various crops. Its systemic nature

allows it to be absorbed by the plant and translocated to protect new growth.

Category Details

Primary Crops Cereals (wheat, barley, oats, corn), Soybeans, Canola, Oilseeds (sunflower),
Pulses, Grapes, Vegetables [1] [2] [3].

Target Diseases Fusarium Head Blight (FHB), Septoria Leaf Blotch, Rusts (leaf, stem, stripe),
Powdery Mildew, Leaf Spot diseases (e.g., Cercospora, Alternaria), Tan Spot, Net
Blotch [4] [5].

Sample Cereals: 0.6-1.0 L/ha; Soybeans: 0.5-0.8 L/ha (for a 480 g/L SC formulation) [5].
Application Rate

Formulations Suspension Concentrate (SC), Emulsifiable Concentrate (EC), Oil Dispersion
(OD), Wettable Powder (WP), and technical materials (TC) like 95% and 97% [2]

[4] [3].

Mechanism of Action and Metabolism

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s540441?utm_src=pdf-body
https://www.smolecule.com/products/s540441?utm_src=pdf-interest
https://www.smolecule.com/products/s540441?utm_src=pdf-body
https://www.archivemarketresearch.com/reports/prothioconazole-395162
https://dataintelo.com/report/prothioconazole-fungicide-market
https://www.datainsightsmarket.com/reports/prothioconazole-tc-1142978
https://www.sciencedirect.com/science/article/abs/pii/S0048969720325365
https://www.pomais.com/product/prothioconazole-480-g-l-sc/
https://www.pomais.com/product/prothioconazole-480-g-l-sc/
https://dataintelo.com/report/prothioconazole-fungicide-market
https://www.sciencedirect.com/science/article/abs/pii/S0048969720325365
https://www.datainsightsmarket.com/reports/prothioconazole-tc-1142978
https://www.smolecule.com/products/s540441?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

A key characteristic of prothioconazole is its need for metabolic activation within the plant or fungus to

express full fungicidal activity.
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Diagram of prothioconazole activation and fungicidal mechanism.

¢ Metabolic Activation: Prothioconazole itself shows weak binding to the CYP51 enzyme in vitro [6].
Its fungicidal effect is primarily attributed to its metabolite, prothioconazole-desthio, which is formed
in plants and fungi [6]. This metabolite is a true triazole and acts as a potent inhibitor.

¢ Enzyme Inhibition: Prothioconazole-desthio binds to the heme iron in the active site of the CYP51
enzyme, a classic type Il binding spectrum [6]. This inhibits the 14a-demethylation of lanosterol, a
critical step in ergosterol biosynthesis [6].
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e Cellular Consequences: The depletion of ergosterol and accumulation of methylated sterols disrupt
the formation of the fungal cell membrane, leading to increased permeability, cell leakage, and
ultimately, fungal death [6] [5].

Experimental Protocols for Analysis

For researchers, standardized methods are crucial for studying prothioconazele's behavior. Here are

protocols for analyzing residues and sterol profiles.

Residue Analysis in Plant Material

This method uses QUEChERS extraction and LC-MS/MS to quantify prothioconazole and its key metabolite

in wheat [4].
1. Homogenize Sample
(5g wheat grain/straw)

:

(2. Extract with Acetonitrila

'

3. Clean Extract
(QuEChERS salts: MgSOa4, NaCl)

(4. Centrifuge & Filter)

(5. Analyze via LC-MS/MS)
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Workflow for analyzing prothioconazole residues in plants.

e Sample Preparation: Homogenize 5 g of wheat grain or straw sample [4].

e Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute [4].

e Cleanup: Add a pre-mixed QUEChERS salt packet (containing MgSOa4 and NacCl) to induce phase
separation. Shake and centrifuge [4].

e Analysis: Transfer the supernatant, filter, and analyze by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) [4].

¢ Key Points: This method simultaneously detects prothioconazole and prothioconazole-desthio. It
is critical for studying residue dissipation and ensuring compliance with Maximum Residue Levels
(MRLs) [4].

Assessing Sterol Profile Changes in Fungi

This biochemical assay confirms the compound's effect on the ergosterol biosynthesis pathway.

¢ Fungal Treatment: Grow target fungi (e.g., Candida albicans as a model) in liquid culture with and
without sub-lethal concentrations of prothioconazole [6].
e Sterol Extraction:
o Harvest cells by centrifugation.
o Saponify cell pellets in alcoholic KOH (e.g., 15% KOH in ethanol) at 80-85°C for 1-2 hours [6].
o Extract nonsaponifiable lipids (sterols) with an organic solvent like n-hexane [6].
¢ Derivatization and Analysis:
o Derivatize the extracted sterols to trimethylsilyl (TMS) ethers using BSTFA + TMCS [6].
o Analyze via Gas Chromatography-Mass Spectrometry (GC-MS) [6].
e Expected Outcome: Successful inhibition of CYP51 will manifest as a depletion of ergosterol and the
accumulation of precursor sterols, primarily 14a-methylated sterols like lanosterol and eburicol [6].

Market and Environmental Perspective

e Market Growth: The prothioconazole market is robust, valued at an estimated USD 1.2 billion in
2023 and projected to grow at a CAGR of 7.1% [2]. This growth is driven by its efficacy and the rising
need for food security.

e Environmental Impact: While toxicologically classified as low-risk for mammals, prothioconazole is
very toxic to aquatic life [7]. Studies show it can reduce bacterial and fungal richness in soybean
rhizosphere soil, indicating a significant impact on soil microbial communities [8].

¢ Resistance Management: As a Group 3 fungicide, prothioconazole has a moderate resistance
risk [9]. The Fungicide Resistance Action Committee (FRAC) recommends using it in mixture or
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rotation with non-DMI fungicides and always applying at the recommended label rate to delay
resistance development [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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